N-(3-fluorophenyl)-2-(6-oxo-4-propylpyrimidin-1(6H)-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3-fluorophenyl)-2-(6-oxo-4-propylpyrimidin-1(6H)-yl)acetamide, also known as FPYMA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine.
Scientific Research Applications
Thiophene Analogues in Carcinogenicity Studies
Thiophene analogues, similar in structure to many complex acetamide derivatives, have been synthesized and evaluated for potential carcinogenicity. The study of these analogues, such as N-(5-phenylthiophen-2-yl)acetamide, provides insights into the carcinogenic potential of structurally related compounds. Their evaluation in bioassays like the Salmonella reverse-mutation and cell-transformation assays helps in understanding their biological behavior and potential to cause tumors in vivo (Ashby et al., 1978).
Pharmacology of Oral Prodrugs
Research on oral prodrugs of 5-fluorouracil, such as capecitabine and S-1, reflects the ongoing efforts to enhance therapeutic efficacy while minimizing toxicity. These studies underscore the importance of developing oral formulations that offer convenient administration and improved drug profiles, potentially applicable to derivatives like "N-(3-fluorophenyl)-2-(6-oxo-4-propylpyrimidin-1(6H)-yl)acetamide" for specific therapeutic purposes (Malet-Martino & Martino, 2002).
Fluoropyrimidine Pharmacogenetics
The exploration of pharmacogenetics, particularly concerning fluoropyrimidines, sheds light on the metabolic pathways and genetic determinants influencing treatment outcomes. Understanding the metabolism of these compounds and the impact of genetic polymorphisms on drug efficacy and toxicity is crucial for personalized medicine approaches. This area of research could inform the development and application of compounds like "N-(3-fluorophenyl)-2-(6-oxo-4-propylpyrimidin-1(6H)-yl)acetamide" in a clinical setting, ensuring safer and more effective treatments (Del Re et al., 2017).
properties
IUPAC Name |
N-(3-fluorophenyl)-2-(6-oxo-4-propylpyrimidin-1-yl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16FN3O2/c1-2-4-12-8-15(21)19(10-17-12)9-14(20)18-13-6-3-5-11(16)7-13/h3,5-8,10H,2,4,9H2,1H3,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MHTLXMAHYHHRMS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=CC(=O)N(C=N1)CC(=O)NC2=CC(=CC=C2)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16FN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.